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Compound of Interest

Compound Name:
Methyl 2,6-dichloro-5-

iodopyrimidine-4-carboxylate

Cat. No.: B1463130 Get Quote

An In-depth Technical Guide to β-Cyclodextrin (CAS No. 7585-39-9)

A Note on CAS Number: The inquiry for CAS number 30164-39-9 did not yield specific

information for a compound with that identifier. However, extensive data was available for the

structurally and functionally significant molecule, β-Cyclodextrin, which is registered under CAS

number 7585-39-9. This guide provides a comprehensive overview of β-Cyclodextrin, assuming

a potential transcription error in the original query.

Introduction
β-Cyclodextrin is a cyclic oligosaccharide derived from starch through enzymatic conversion.[1]

It is composed of seven D-glucopyranose units linked in a ring by α-1,4-glycosidic bonds.[2][3]

This unique toroidal structure, featuring a hydrophilic exterior and a lipophilic interior cavity,

allows β-Cyclodextrin to form inclusion complexes with a wide variety of hydrophobic guest

molecules.[3][4] This property is the foundation of its widespread application in the

pharmaceutical, food, and chemical industries.[5]

Chemical and Physical Properties
β-Cyclodextrin is a white, crystalline powder with a slightly sweet taste and is virtually odorless.

[4] It is stable under standard ambient conditions.[6] Key quantitative properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₄₂H₇₀O₃₅ [2][3][7]

Molecular Weight 1134.98 g/mol [2][7]

Melting Point 290-300 °C (decomposes) [4][7]

Solubility

Sparingly soluble in water;

freely soluble in hot water;

slightly soluble in ethanol.

[2]

Optical Rotation
[α]D/25 +160° to +164° (1%

solution)
[2]

Molecular Structure and Conformation
The three-dimensional structure of β-Cyclodextrin resembles a truncated cone or torus. The

exterior surface is hydrophilic due to the presence of hydroxyl groups, making it soluble in

water. In contrast, the internal cavity is relatively nonpolar, providing a suitable environment for

encapsulating hydrophobic molecules.[5] This "host-guest" interaction is a key feature of

cyclodextrin chemistry, enabling the modification of the physicochemical properties of the guest

molecule, such as increased solubility and stability.[1]
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Caption: Simplified 2D representation of β-Cyclodextrin's toroidal structure.
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Applications in Research and Development
The ability of β-Cyclodextrin to form inclusion complexes has led to its use in a variety of

applications:

Pharmaceuticals: It is used to enhance the aqueous solubility, bioavailability, and stability of

poorly soluble drugs.[1] It can also be used to reduce drug-induced irritation and to prevent

drug-drug interactions.[1]

Food and Beverage: In the food industry, β-Cyclodextrin is utilized for flavor protection and

delivery.[5]

Cosmetics: It serves in the controlled release of fragrances in cosmetic products.[5]

Analytical Chemistry: β-Cyclodextrin is employed in the preparation of HPLC columns for the

separation of chiral enantiomers.[3]

Experimental Protocols
Preparation of a β-Cyclodextrin Inclusion Complex
(General Method)
This protocol describes a general method for the formation of an inclusion complex between β-

Cyclodextrin and a hydrophobic guest molecule.

Materials:

β-Cyclodextrin

Hydrophobic guest molecule

Distilled water

Ethanol (or other suitable organic solvent)

Magnetic stirrer and stir bar

Beaker
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Filtration apparatus

Procedure:

Dissolution of β-Cyclodextrin: Prepare a saturated solution of β-Cyclodextrin in distilled water

by heating and stirring. The temperature should be maintained between 50-60°C to ensure

complete dissolution.

Dissolution of Guest Molecule: Dissolve the hydrophobic guest molecule in a minimal

amount of a suitable organic solvent, such as ethanol.

Complexation: Slowly add the guest molecule solution to the heated β-Cyclodextrin solution

with continuous stirring.

Crystallization: Allow the mixture to cool slowly to room temperature while stirring. The

inclusion complex will precipitate out of the solution.

Isolation: Collect the precipitate by filtration.

Washing: Wash the collected solid with a small amount of cold distilled water to remove any

uncomplexed β-Cyclodextrin.

Drying: Dry the product in an oven at a suitable temperature or under vacuum.

Causality: The formation of the inclusion complex is driven by the favorable interaction between

the hydrophobic guest molecule and the nonpolar interior of the β-Cyclodextrin cavity, leading

to the displacement of water molecules from the cavity.

Preparation

Complexation Isolation & Purification

Dissolve β-Cyclodextrin
in hot water

Mix solutions
with stirring

Dissolve guest molecule
in organic solvent

Cool to induce
precipitation

Filter to collect
precipitate

Wash with
cold water

Dry the final
product
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Caption: Workflow for the preparation of a β-Cyclodextrin inclusion complex.

Safety and Handling
β-Cyclodextrin is generally considered to be a non-hazardous substance.[6] However, standard

laboratory safety precautions should be observed.

Personal Protective Equipment: Wear safety glasses and gloves when handling the powder.

[6]

Inhalation: Avoid inhaling the dust.

Fire: In case of fire, use water spray, foam, dry chemical, or carbon dioxide.[8]

First Aid:

Inhalation: Move to fresh air.[6]

Skin Contact: Rinse skin with water.[6]

Eye Contact: Rinse out with plenty of water.[6]

Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[6]

Toxicological Information:

Acute Toxicity: No data available for oral, inhalation, or dermal routes.[6]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[6]

Conclusion
β-Cyclodextrin is a versatile and valuable molecule with a broad range of applications driven by

its unique ability to form inclusion complexes. Its well-characterized properties and safety

profile make it an important tool in pharmaceutical development, food science, and analytical
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chemistry. Further research into novel derivatives and applications of β-Cyclodextrin continues

to expand its utility in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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